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Compound of Interest

Compound Name: Dibutyl ether

Cat. No.: B3395818 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the physical and chemical

properties of dibutyl ether. The information is curated for researchers, scientists, and

professionals in drug development who utilize this versatile solvent in their work. This

document summarizes key quantitative data in accessible tables, outlines detailed

experimental protocols for property determination, and includes visualizations to illustrate the

relationships between its characteristics.

Core Physical and Chemical Properties
Dibutyl ether, also known as n-butyl ether or 1-butoxybutane, is a colorless, flammable liquid

with a characteristic ethereal odor.[1][2] Its chemical formula is C₈H₁₈O, and it has a molecular

weight of approximately 130.23 g/mol .[2][3] This ether is less dense than water and exhibits

low solubility in aqueous solutions, but is miscible with many organic solvents such as acetone,

making it a valuable solvent in various chemical reactions and extraction processes.[1][3]

Physical Properties
The physical characteristics of dibutyl ether are critical for its application as a solvent and

reaction medium. Key physical properties are summarized in the table below.
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Property Value Units Conditions

Molecular Formula C₈H₁₈O - -

Molecular Weight 130.23 g/mol -

Appearance Colorless liquid -
Standard Temperature

and Pressure

Odor Mild, ethereal, fruity - -

Density 0.764 g/mL at 25 °C

Boiling Point 142-143 °C at 1 atm

Melting Point -98 °C -

Flash Point 25 °C Closed Cup[3]

Vapor Pressure 4.8 mmHg at 20 °C

Refractive Index 1.399 - at 20 °C (n_D)

Solubility in Water 0.113 g/L at 20 °C

Chemical Properties and Reactivity
Dibutyl ether is a relatively stable compound under normal conditions.[4] It is generally

resistant to oxidation, reduction, and bases.[1] However, it can be cleaved by strong acids such

as hydroiodic acid (HI) and hydrobromic acid (HBr).[1] One of the most significant chemical

properties of dibutyl ether, and ethers in general, is its tendency to form explosive peroxides

upon exposure to air and light.[4][5] This necessitates careful handling and storage, often with

the addition of a stabilizer like butylated hydroxytoluene (BHT).

The chemical reactivity and key incompatibilities are summarized in the table below.
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Property Description

Stability Stable at room temperature and pressure.[4]

Reactivity with Acids Cleaved by strong acids like HI and HBr.[1]

Peroxide Formation
Forms explosive peroxides in the presence of

oxygen, especially when exposed to light.[4][5]

Incompatibilities Strong oxidizing agents, strong acids.[4]

Experimental Protocols
This section provides detailed methodologies for the determination of key physical and

chemical properties of dibutyl ether, as well as a procedure for its synthesis.

Synthesis of Dibutyl Ether from 1-Butanol
Dibutyl ether can be synthesized via the acid-catalyzed dehydration of 1-butanol.[3][6]

Materials:

1-Butanol

Concentrated sulfuric acid (or an alternative acid catalyst like p-toluenesulfonic acid for a

greener approach)[7]

5% Sodium hydroxide solution

Saturated calcium chloride solution

Anhydrous calcium chloride

Boiling chips

Apparatus:

250 mL three-necked round-bottom flask

Heating mantle
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Dean-Stark trap or a similar water separator

Condenser

Thermometer

Separatory funnel

Distillation apparatus

Procedure:

In the 250 mL three-necked flask, combine 31 mL of 1-butanol and carefully add 4.5 mL of

concentrated sulfuric acid in portions, with vigorous shaking after each addition.[6]

Add a few boiling chips to the mixture.

Assemble the flask with the water separator and condenser. Place a thermometer in the side

neck, ensuring the bulb is below the liquid surface.[6]

Heat the mixture to maintain a steady reflux. The reaction temperature should be controlled,

typically around 135-140°C.

Water will be collected in the separator as the reaction proceeds. Continue the reaction until

water is no longer produced.

Allow the reaction mixture to cool.

Transfer the crude product to a separatory funnel and wash it sequentially with 5% sodium

hydroxide solution and saturated calcium chloride solution to remove unreacted acid and

alcohol.

Dry the organic layer over anhydrous calcium chloride for at least 30 minutes.[6]

Decant the dried liquid into a distillation flask and perform a simple distillation, collecting the

fraction that boils between 140-144°C.[6]

Determination of Flash Point (Closed-Cup Method)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.alfa-chemistry.com/resources/alkylation-reaction-synthesis-of-n-butyl-ether.html
https://www.alfa-chemistry.com/resources/alkylation-reaction-synthesis-of-n-butyl-ether.html
https://www.alfa-chemistry.com/resources/alkylation-reaction-synthesis-of-n-butyl-ether.html
https://www.alfa-chemistry.com/resources/alkylation-reaction-synthesis-of-n-butyl-ether.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3395818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The flash point is determined using a standardized closed-cup apparatus, such as the Pensky-

Martens tester, following a procedure like ASTM D93.[8]

Apparatus:

Pensky-Martens closed-cup flash point tester

Thermometer

Procedure:

Fill the test cup of the apparatus with the dibutyl ether sample to the specified level.

Place the lid on the cup, ensuring a proper seal.

Begin heating the sample at a slow, constant rate.

As the temperature approaches the expected flash point, apply a test flame at regular

temperature intervals by opening the shutter of the apparatus.

The flash point is the lowest temperature at which the application of the test flame causes

the vapor above the liquid to ignite with a brief flash.[8]

Record the temperature at which the flash occurs.

Determination of Density
The density of dibutyl ether can be determined using a pycnometer or a digital density meter.

Apparatus:

Pycnometer (a specific volume glass flask)

Analytical balance

Constant temperature water bath

Procedure:
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Clean and dry the pycnometer thoroughly and determine its mass.

Fill the pycnometer with distilled water and place it in a constant temperature water bath

(e.g., 25°C) until it reaches thermal equilibrium.

Adjust the water level to the calibration mark, dry the outside of the pycnometer, and weigh

it.

Empty and dry the pycnometer, then fill it with dibutyl ether.

Repeat the thermal equilibration and weighing process as with water.

Calculate the density of dibutyl ether using the masses of the empty pycnometer, the

pycnometer filled with water, and the pycnometer filled with dibutyl ether, and the known

density of water at the measurement temperature.

Determination of Solubility in Water
A simple qualitative and semi-quantitative solubility test can be performed as follows.

Materials:

Dibutyl ether

Distilled water

Test tubes

Pipettes

Procedure:

In a test tube, place a known volume (e.g., 1 mL) of distilled water.

Add a small, measured amount of dibutyl ether (e.g., 0.1 mL) to the test tube.

Vigorously shake the test tube for about 30 seconds.
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Allow the mixture to stand and observe if two distinct layers form or if the dibutyl ether
dissolves.

If it dissolves, continue adding small, measured increments of dibutyl ether until a separate

phase appears, to determine the approximate solubility limit.

Detection of Peroxides
The presence of peroxides in dibutyl ether can be detected using several methods, with

commercial test strips being a common and convenient option.[9][10]

Materials:

Dibutyl ether sample

Peroxide test strips (e.g., EMQuant®)

Procedure:

Dip the test strip into the dibutyl ether sample for approximately 1 second.[10]

Remove the strip and allow the solvent to evaporate.

Moisten the reaction zone of the strip, for example, by breathing on it or briefly dipping it in

distilled water.[10]

Compare the color of the test strip to the color scale provided with the kit to determine the

concentration of peroxides in parts per million (ppm).

Visualizations
The following diagrams illustrate key conceptual relationships regarding the properties and

synthesis of dibutyl ether.
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Caption: Relationship between Dibutyl Ether's structure and its properties.
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Caption: Workflow for the synthesis of Dibutyl Ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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